![molecular formula C13H17FN2O B4949032 3-fluoro-N-(1-methyl-4-piperidinyl)benzamide](/img/structure/B4949032.png)
3-fluoro-N-(1-methyl-4-piperidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound is also known as MP-10 and has been found to exhibit promising results in various studies.
Mechanism of Action
The mechanism of action of 3-fluoro-N-(1-methyl-4-piperidinyl)benzamide involves its binding to the dopamine D3 receptor, which is a G protein-coupled receptor. The binding of MP-10 to the receptor results in the inhibition of dopamine release, which leads to a reduction in the reward response. This mechanism makes it a potential candidate for the treatment of drug addiction.
Biochemical and Physiological Effects:
Studies have shown that this compound has a significant effect on the reward system in the brain. It has been found to reduce drug-seeking behavior in animal models of addiction. MP-10 has also been found to improve cognitive function and memory in animal models of Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-fluoro-N-(1-methyl-4-piperidinyl)benzamide in lab experiments is its high selectivity and affinity for the dopamine D3 receptor. This makes it a useful tool for studying the role of the receptor in various neurological disorders. However, one of the limitations of using MP-10 is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several potential future directions for the use of 3-fluoro-N-(1-methyl-4-piperidinyl)benzamide in scientific research. One possible direction is the development of new drugs for the treatment of drug addiction and other neurological disorders. Another potential direction is the use of MP-10 as a tool for studying the role of the dopamine D3 receptor in various neurological disorders. Further studies are needed to explore the full potential of this compound in scientific research.
Synthesis Methods
The synthesis of 3-fluoro-N-(1-methyl-4-piperidinyl)benzamide involves the reaction of 3-fluorobenzoyl chloride with 1-methyl-4-piperidinamine in the presence of a base. The reaction takes place in a solvent such as dichloromethane or tetrahydrofuran. The product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
3-fluoro-N-(1-methyl-4-piperidinyl)benzamide has been extensively studied for its potential applications in the development of new drugs. It has been found to exhibit high affinity and selectivity for the dopamine D3 receptor, which is involved in various neurological disorders such as Parkinson's disease, schizophrenia, and drug addiction. MP-10 has been found to have a significant effect on the reward system in the brain, making it a potential candidate for the treatment of drug addiction.
Properties
IUPAC Name |
3-fluoro-N-(1-methylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17FN2O/c1-16-7-5-12(6-8-16)15-13(17)10-3-2-4-11(14)9-10/h2-4,9,12H,5-8H2,1H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAZFJLYTOZEFOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)C2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.